Brevinin-20a
Description
Brevinin-20a is a cationic antimicrobial peptide (AMP) belonging to the Brevinin family, which is predominantly isolated from frog skin secretions. These peptides are characterized by their α-helical structure and a C-terminal cyclic heptapeptide domain (Rana box), a motif common in many amphibian AMPs . This compound exhibits broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, fungi, and even enveloped viruses. Its mechanism of action involves disrupting microbial membranes via electrostatic interactions with negatively charged phospholipids, leading to cell lysis .
Properties
bioactivity |
Gram+ & Gram-, Fungi, |
|---|---|
sequence |
GLFNVFKGLKTAGKHVAGSLLNQLKCKVSGGC |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Challenges
Recent studies highlight this compound’s unique advantages and limitations:
- Advantages :
- Challenges: Hemolytic activity necessitates structural modifications (e.g., D-amino acid substitution) to improve selectivity. Instability in serum due to protease susceptibility limits intravenous applications.
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